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Compound of Interest

Compound Name:
2-Chloro-6,7-

dimethoxyquinazoline

Cat. No.: B184895 Get Quote

Technical Support Center: 2-Chloro-6,7-
dimethoxyquinazoline
This guide provides researchers, scientists, and drug development professionals with essential

information on the stability, storage, and handling of 2-Chloro-6,7-dimethoxyquinazoline.

Frequently Asked Questions (FAQs)
Q1: What are the optimal storage conditions for 2-Chloro-6,7-dimethoxyquinazoline?

A1: To ensure long-term stability, 2-Chloro-6,7-dimethoxyquinazoline should be stored in a

cool, dry, and well-ventilated place.[1][2][3] The container should be kept tightly closed to

prevent moisture absorption and contamination.[1][2] For specific temperature

recommendations, refer to the table below, as they can vary by supplier, with some suggesting

refrigeration (2-8°C) or freezing (-20°C) for long-term storage.[4][5]

Q2: Is this compound sensitive to light?

A2: Yes, related chlorinated quinoline compounds are known to be sensitive to light, which can

cause degradation and discoloration.[6] It is recommended to store 2-Chloro-6,7-
dimethoxyquinazoline in amber glass vials or other light-proof containers to protect it from

light exposure.[6]
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Q3: What does the compound look like, and what do changes in its appearance signify?

A3: 2-Chloro-6,7-dimethoxyquinazoline is typically an off-white or pale yellow to tan

crystalline powder.[1][3][5] Any significant change in color, such as yellowing or browning, may

indicate degradation and could impact experimental results.[6]

Q4: What solvents are suitable for dissolving 2-Chloro-6,7-dimethoxyquinazoline?

A4: The compound has limited solubility. It is sparingly soluble in Dimethyl Sulfoxide (DMSO)

and slightly soluble in Methanol, often requiring heat and/or sonication to fully dissolve.[4][5]

Q5: What are the primary safety hazards associated with this compound?

A5: 2-Chloro-6,7-dimethoxyquinazoline is classified as an irritant. It can cause skin, eye, and

respiratory tract irritation.[1][3] It is crucial to handle the compound with appropriate personal

protective equipment (PPE) and in a well-ventilated area.[3][7]

Troubleshooting Guide
This section addresses specific issues that may arise during the handling and use of 2-Chloro-
6,7-dimethoxyquinazoline.
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Observed Issue Potential Cause Recommended Action

Inconsistent or unexpected

experimental results.

Compound degradation due to

improper storage (e.g.,

exposure to light, heat, or

moisture).

1. Verify storage conditions

against manufacturer

recommendations.2. Inspect

the compound for any change

in color or appearance.[6]3.

Use a fresh vial of the

compound for a confirmation

experiment.

The compound has changed

color (e.g.,

yellowing/browning).

Degradation, likely caused by

exposure to light or high

temperatures.[6]

1. The compound may be

degraded and should not be

used for sensitive

experiments.2. Dispose of the

material according to

hazardous chemical waste

protocols.[6]3. Review storage

procedures to ensure

protection from light and heat.

Difficulty dissolving the

compound.

The compound has low

solubility in many common

solvents.[4][5]

1. Use recommended solvents

such as DMSO or Methanol.[4]

[5]2. Gentle heating and/or

sonication may be required to

aid dissolution.[5]3. Prepare

fresh solutions for each

experiment, as stability in

solution may be limited.

Visible clumping or caking of

the powder.

Moisture absorption due to

improper storage.

1. Ensure the container is

always tightly sealed after use.

[3]2. Store in a desiccator or a

controlled low-humidity

environment if your lab is in a

humid location.3. While the

compound may still be usable,

moisture can accelerate

degradation.
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Data and Properties
Physical and Chemical Properties

Property Value Source(s)

Appearance
Off-white to pale yellow/tan

solid powder
[1][3][4]

Molecular Formula C₁₀H₁₀ClN₃O₂ [8]

Molecular Weight 239.66 g/mol [8]

Melting Point 262-268 °C (decomposes) [4][9]

Solubility
DMSO (Sparingly, Heated),

Methanol (Slightly, Heated)
[4][5]

Recommended Storage Conditions Summary
Condition Recommendation Source(s)

General
Store in a cool, dry, well-

ventilated place.
[1][2][3]

Temperature
Varies by supplier: Room

Temperature, 2-8°C, or -20°C.
[4][5][10]

Light
Protect from light; store in an

amber or opaque container.
[6]

Container
Keep container tightly closed

and securely sealed.
[1][3][7]

Incompatibilities

Avoid strong oxidizing agents,

combustible materials, and

excessive heat.

[6][7][11]

Experimental Protocols
Recommended Handling Protocol
To ensure safety and maintain compound integrity, follow these handling procedures:
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Engineering Controls: Handle the compound in a well-ventilated area, preferably within a

chemical fume hood.[3][7]

Personal Protective Equipment (PPE): Wear appropriate PPE, including:

Nitrile gloves[1]

Safety goggles or face shield[1]

A lab coat[7]

For operations that may generate dust, use a NIOSH-approved N95 dust mask or a full-

face respirator.[12]

Dispensing:

Minimize the generation of dust when weighing and handling the solid material.[1][7]

Use non-sparking tools.[12]

Avoid all personal contact, including inhalation and contact with skin and eyes.[7]

After Handling:

Wash hands thoroughly with soap and water after handling.[7]

Clean all glassware and equipment that came into contact with the compound.

Decontaminate by rinsing with a suitable organic solvent (e.g., acetone or ethanol),

collecting the rinse as hazardous waste.[6]

Spill & Disposal:

For minor spills, absorb with an inert material (e.g., vermiculite or sand), collect into a

sealed container, and dispose of as hazardous chemical waste.[6][7]

Follow all institutional and local regulations for the disposal of halogenated organic waste.

[6]
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Visual Guides

Troubleshooting Flowchart for 2-Chloro-6,7-dimethoxyquinazoline Issues

Issue Encountered
(e.g., Poor Results, Changed Appearance)

Check Compound's
Physical Appearance

Is it discolored
(yellow/brown)?

Compound Likely Degraded.
Dispose per protocol.

Yes

Review Storage Conditions
(Temp, Light, Moisture)

No

Were conditions correct?

Correct Storage Procedures.
Use a fresh sample.

No

Review Dissolution
Protocol

Yes

Issue Resolved

Is dissolution incomplete?

Use Fresh Sample
for confirmation experiment.

No

Optimize Protocol:
- Use DMSO/Methanol

- Apply gentle heat/sonication

Yes

Click to download full resolution via product page
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Caption: Troubleshooting workflow for common experimental issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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